Cas no 1021214-68-5 (2-methyl-N-[6-({[(3-methyl-1,2-oxazol-5-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide)

• Product Name: 2-methyl-N-[6-({[(3-methyl-1,2-oxazol-5-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide
• CAS No: 1021214-68-5
• MF: C₁₄H₁₇N₅O₃S
• MW: 335.381480932236
• CID: 5887798
• PubChem ID: 25855560
• Update Time: 2025-06-23

2-methyl-N-[6-({[(3-methyl-1,2-oxazol-5-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-[6-({[(3-methyl-1,2-oxazol-5-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide
• F5126-0777
• N-(6-((2-((3-methylisoxazol-5-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)isobutyramide
• 1021214-68-5
• VU0636808-1
• 2-methyl-N-[6-[2-[(3-methyl-1,2-oxazol-5-yl)amino]-2-oxoethyl]sulfanylpyridazin-3-yl]propanamide
• AKOS024499669

• Inchi： 1S/C14H17N5O3S/c1-8(2)14(21)15-10-4-5-13(18-17-10)23-7-11(20)16-12-6-9(3)19-22-12/h4-6,8H,7H2,1-3H3,(H,16,20)(H,15,17,21)
• InChI Key： TVIXAHOBOPIATM-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(N=N1)NC(C(C)C)=O)CC(NC1=CC(C)=NO1)=O

Computed Properties

• Exact Mass: 335.10521059g/mol
• Monoisotopic Mass: 335.10521059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-methyl-N-[6-({[(3-methyl-1,2-oxazol-5-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide

Introduction to Compound with CAS No. 1021214-68-5 and Product Name: 2-methyl-N-[6-({[(3-methyl-1,2-oxazol-5-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide

Compound with the CAS number 1021214-68-5 and the product name 2-methyl-N-[6-({[(3-methyl-1,2-oxazol-5-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular architecture of this compound incorporates several key functional groups that contribute to its biological activity, making it a promising candidate for further research and development.

The 2-methyl-N-[6-({[(3-methyl-1,2-oxazol-5-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide structure is characterized by a pyridazine core, which is a well-known scaffold in medicinal chemistry. Pyridazine derivatives have been extensively studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a 3-methyl-1,2-oxazole moiety further enhances the compound's potential by introducing additional binding sites for interaction with biological targets.

One of the most intriguing aspects of this compound is its sulfanyl group, which is attached to the pyridazine ring through a carbamoyl linkage. This structural feature not only contributes to the compound's solubility but also plays a crucial role in its interactions with biological molecules. The sulfanyl group is known to be involved in hydrogen bonding and can significantly influence the compound's pharmacokinetic properties.

Recent studies have highlighted the importance of propanamide derivatives in drug design. The propanamide moiety in this compound can act as a hinge binder, facilitating interactions with specific amino acid residues in target proteins. This feature makes it particularly interesting for developing small molecule inhibitors that can modulate enzyme activity and signaling pathways.

The 3-methyl substituent on the oxazole ring adds another layer of complexity to the compound's structure. This substituent can influence the electronic properties of the molecule, affecting its reactivity and binding affinity. Additionally, it can provide steric hindrance that may be critical for optimizing binding interactions with biological targets.

Current research in pharmaceutical chemistry increasingly focuses on designing molecules with multiple functional groups that can simultaneously interact with different sites on a target protein or receptor. The 2-methyl-N-[6-({[(3-methyl-1,2-oxazol-5-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide structure exemplifies this trend by incorporating several key functional groups that can enhance its binding affinity and selectivity.

In vitro studies have demonstrated promising results regarding the biological activity of this compound. Initial assays have shown potential effects on enzymes and receptors relevant to various therapeutic areas, including cancer and inflammation. These findings are particularly exciting as they suggest that further optimization could lead to the development of novel therapeutic agents.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to introduce the desired functional groups efficiently while maintaining structural integrity. This underscores the importance of innovative synthetic methodologies in modern drug discovery.

The potential applications of this compound are vast, particularly in areas where modulating enzyme activity or receptor binding is crucial. For instance, its ability to interact with specific proteins involved in cancer cell proliferation suggests that it could be developed into an anticancer agent. Additionally, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases.

As research continues, it is expected that more insights will be gained into the mechanisms of action of this compound. Understanding how it interacts with biological targets at a molecular level will be crucial for optimizing its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible benefits for patients.

The development of new pharmaceuticals is a complex process that requires interdisciplinary collaboration and innovative approaches. The 2-methyl-N-[6-({[(3-methyl-1,2-oxazol-5-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide represents a significant step forward in this endeavor. Its unique structure and promising biological activity make it a valuable asset in the search for new treatments for various diseases.

In conclusion, Compound with CAS No. 1021214-68-5 and its product name 2-methyl-N-[6-{[ (3-methyl -1 , 2 - oxazol - 5 - yl ) carbamoyl ] methyl } sulfanyl ) pyridazin - 3 - yl ] propanamide holds great promise for future therapeutic applications. Its intricate molecular structure and demonstrated biological activity position it as a compelling candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like these will play an increasingly important role in addressing unmet medical needs.